Cas no 1805303-74-5 (4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805303-74-5
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4926009
• Update Time: 2025-05-21

4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C8H5ClF2N2/c9-6-3-7(8(10)11)13-4-5(6)1-2-12/h3-4,8H,1H2
• InChI Key： LOIGXVJAGFZYTJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC=C1CC#N

Computed Properties

• Exact Mass: 202.011
• Monoisotopic Mass: 202.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7

Additional information on 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile

Recent Advances in the Application of 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805303-74-5) in Chemical Biology and Pharmaceutical Research

4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805303-74-5) has emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel bioactive compounds. Recent studies highlight its utility in constructing pyridine-based scaffolds for drug discovery, with special emphasis on its role as a versatile building block for kinase inhibitors and antimicrobial agents. The unique combination of chloro and difluoromethyl substituents on the pyridine ring provides both electronic and steric effects that are crucial for molecular recognition in biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor for synthesizing potent EGFR inhibitors. Researchers utilized 1805303-74-5 to develop a series of 4-anilinoquinazoline derivatives showing nanomolar activity against resistant EGFR mutations. The difluoromethyl group was found to significantly enhance metabolic stability compared to traditional methyl-substituted analogs, while the chloro substituent facilitated further functionalization through cross-coupling reactions.

In antimicrobial research, 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile has shown promise as a scaffold for developing novel antibacterial agents. A recent patent application (WO2023056421) describes its transformation into pyridyl-oxadiazole hybrids with broad-spectrum activity against Gram-positive pathogens, including MRSA. The electron-withdrawing nature of the difluoromethyl group was crucial for maintaining compound stability under physiological conditions while preserving antibacterial potency.

The compound's synthetic utility extends to agrochemical applications, where it serves as a key intermediate for novel pyridine-based fungicides. Research from Bayer CropScience (2024) demonstrates its incorporation into succinate dehydrogenase inhibitors (SDHIs) with improved phloem mobility and rainfastness. The chloro-acetonitrile moiety enables efficient derivatization to create diverse analogs for structure-activity relationship studies.

Recent advances in synthetic methodology have expanded the accessibility of 1805303-74-5. A 2024 Nature Protocols publication details an improved three-step synthesis from 2,6-dichloropyridine, featuring a novel copper-catalyzed difluoromethylation step with 85% yield and excellent regioselectivity. This development addresses previous challenges in large-scale production, making the compound more accessible for medicinal chemistry programs.

Ongoing research explores the compound's potential in PET radiopharmaceuticals, where the difluoromethyl group offers advantages for 18F-labeling strategies. Preliminary results from Memorial Sloan Kettering Cancer Center show promising tumor-targeting properties when incorporated into PSMA-targeting small molecules, with clinical trials expected to begin in 2025.

As research continues, 4-Chloro-2-(difluoromethyl)pyridine-5-acetonitrile maintains its position as a valuable tool in chemical biology, with applications expanding into new therapeutic areas. Its unique structural features and synthetic versatility ensure it will remain an important building block in drug discovery for the foreseeable future.